Cas no 1537548-66-5 (methyl 2-bromo-3-chloro-5-fluorobenzoate)

• Product Name: methyl 2-bromo-3-chloro-5-fluorobenzoate
• CAS No: 1537548-66-5
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD24108538
• CID: 4604640
• PubChem ID: 81446085
• Update Time: 2025-11-02

methyl 2-bromo-3-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-3-chloro-5-fluorobenzoate
• 1537548-66-5
• EN300-222759
• methyl2-bromo-3-chloro-5-fluorobenzoate
• AKOS020024135
• F85705

• MDL： MFCD24108538
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)5-2-4(11)3-6(10)7(5)9/h2-3H,1H3
• InChI Key： QTHQQIXMCZWABA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC(Cl)=C1Br

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-bromo-3-chloro-5-fluorobenzoate

Recent Advances in the Application of Methyl 2-Bromo-3-Chloro-5-Fluorobenzoate (CAS: 1537548-66-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-3-chloro-5-fluorobenzoate (CAS: 1537548-66-5) is a halogenated benzoate derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable building block for medicinal chemistry applications. Recent studies have explored its potential in drug discovery, with a focus on its role in the synthesis of kinase inhibitors, antimicrobial agents, and other biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of methyl 2-bromo-3-chloro-5-fluorobenzoate as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the bromo and chloro substituents facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The resulting compounds exhibited potent inhibitory activity against JAK3, with promising selectivity profiles over other JAK family members. This work underscores the compound's utility in the development of targeted therapies for autoimmune diseases and hematologic malignancies.

In the field of antimicrobial drug development, methyl 2-bromo-3-chloro-5-fluorobenzoate has been employed as a precursor for novel quinolone derivatives. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) described its use in the synthesis of fluoroquinolone analogs with enhanced activity against drug-resistant bacterial strains. The incorporation of the fluorobenzoate moiety was found to improve membrane permeability and target binding affinity, leading to compounds with minimum inhibitory concentrations (MICs) in the low micromolar range against MRSA and ESBL-producing E. coli.

Beyond its applications in small molecule drug discovery, methyl 2-bromo-3-chloro-5-fluorobenzoate has shown promise in chemical biology tool development. Researchers at several institutions have utilized this compound as a starting material for the synthesis of activity-based probes targeting cysteine proteases. The electron-withdrawing halogen substituents facilitate nucleophilic aromatic substitution reactions, allowing for efficient conjugation with recognition elements and reporter tags. These probes have been instrumental in studying protease activity in complex biological systems, including cancer cell lysates and pathogen-infected tissues.

The synthetic accessibility and derivatization potential of methyl 2-bromo-3-chloro-5-fluorobenzoate continue to drive innovation in pharmaceutical process chemistry. Recent advances in continuous flow technology have enabled more efficient and scalable production of this intermediate, addressing previous challenges associated with its multistep synthesis. A 2024 Organic Process Research & Development article detailed an optimized continuous flow protocol that improved yield by 35% while reducing solvent consumption and waste generation compared to traditional batch methods.

As research progresses, the safety profile and environmental impact of methyl 2-bromo-3-chloro-5-fluorobenzoate have come under increased scrutiny. Recent toxicological studies have characterized its biodegradation pathways and ecotoxicological effects, informing safer handling protocols and waste management strategies. These developments ensure that the compound's scientific potential can be realized while minimizing risks to researchers and the environment.

In conclusion, methyl 2-bromo-3-chloro-5-fluorobenzoate (CAS: 1537548-66-5) remains a valuable tool in contemporary chemical biology and pharmaceutical research. Its diverse applications span from drug discovery to chemical probe development, supported by ongoing methodological advances in synthesis and characterization. Future research directions may explore its use in emerging areas such as targeted protein degradation and covalent drug design, further expanding its utility in biomedical science.